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Compound of Interest

Compound Name: Pik-75

Cat. No.: B1354059

This guide provides immediate and essential safety, handling, and disposal information for Pik-
75, a potent and selective inhibitor of the p110a isoform of phosphoinositide 3-kinase (PI3K).
The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory operations.

Compound ldentification and Properties

Property Value Source
2-Methyl-5-
nitrobenzenesulfonic acid 2-

IUPAC Name [(6-bromoimidazo[1,2- [1]
a]pyridin-3-yl)methylene]-1-
methylhydrazide

Synonym PIK-75 [2]

CAS Number 372196-67-3 [2][3]

Molecular Formula C16H14BrNs04S [2]

Molecular Weight 452.3 g/mol [2]

Solubility Soluble in DMSO to 5 mM

Biological Activity and Potency

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1354059?utm_src=pdf-interest
https://www.benchchem.com/product/b1354059?utm_src=pdf-body
https://www.benchchem.com/product/b1354059?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10009210m.pdf
https://www.caymanchem.com/product/10009210/pik-75
https://www.caymanchem.com/product/10009210/pik-75
http://symansis.com/files/pdf/product/229.pdf
https://www.caymanchem.com/product/10009210/pik-75
https://www.caymanchem.com/product/10009210/pik-75
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Pik-75 is a high-potency compound requiring careful handling. It selectively inhibits the p110a
PI3K isoform and also demonstrates potent inhibition of DNA-PK.[4][5] Its primary mechanism
of action involves blocking the PI3K/Akt/mTOR signaling pathway.[2]

Target ICso0 Value Source
pl10a 5.8 nM [2][4]
DNA-PK 2 nM [41(5]
p110y 76 nM [21[5]
p1103 510 nM [5]
p110pB 1.3 uM [2][5]

Personal Protective Equipment (PPE) and Handling
Protocol

While the Safety Data Sheet (SDS) for Pik-75 (hydrochloride) states it is harmful if swallowed
and provides basic precautions, its high potency necessitates more stringent handling
procedures similar to those for other hazardous drugs (HDs) or antineoplastic agents.[1][6][7]

Engineering Controls

e Primary Control: All handling of Pik-75 powder, including weighing and initial solubilization,
must be performed in a certified chemical fume hood or a Class Il biological safety cabinet to
prevent inhalation of aerosolized particles.

e Secondary Control: Work should be conducted on a disposable, absorbent bench liner to
contain any potential spills.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Pik-75 in solid or liquid form.[7][8][9]
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PPE Type Specification Rationale
) ) Prevents skin contact. Double-
Double-gloving with _ _
o gloving provides an extra layer
Gloves chemotherapy-tested nitrile

gloves.

of protection against potential

contamination.

Lab Coat/Gown

Disposable, solid-front gown
with long sleeves and tight-

fitting cuffs.

Protects skin and personal
clothing from contamination.
Gowns should be shown to
resist permeability by

hazardous drugs.[7]

Eye Protection

Chemical splash goggles and

a face shield.

Protects eyes and face from
splashes of liquid solutions or
contact with airborne powder.
[10]

Respiratory

An N95 respirator should be
worn when handling the
powder outside of a certified

containment device.

Minimizes the risk of inhaling

fine particles.

Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

designated work area in the fume hood by laying down a disposable bench liner.

Weighing: Weigh the solid Pik-75 powder within the fume hood. Use dedicated spatulas and

weigh boats.

Solubilization: The compound is typically dissolved in dimethyl sulfoxide (DMSO).[4] Add the

solvent slowly to the powder to avoid splashing. Ensure the container is tightly capped

before vortexing or mixing.

Aliquoting and Storage: Prepare aliquots in clearly labeled, sealed vials. Pik-75 solutions in
DMSO should be stored at -20°C.[4]
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o Post-Handling: After use, wipe down all surfaces in the fume hood with an appropriate
cleaning agent.

o Doffing PPE: Remove PPE in the correct order (gloves first, then gown, then face
shield/goggles) to prevent cross-contamination. Wash hands thoroughly with soap and water
after removing all PPE.[1]

Disposal Plan

All materials contaminated with Pik-75 are considered hazardous chemical waste and must be
disposed of accordingly. Do not dispose of Pik-75 down the drain.[11]

o Solid Waste: All disposable items that have come into contact with Pik-75 (e.g., gloves,
gowns, bench liners, pipette tips, vials) must be collected in a dedicated, sealed, and clearly
labeled hazardous waste container.[12][13]

» Liquid Waste: Unused or waste solutions of Pik-75 must be collected in a sealed, leak-proof,
and properly labeled hazardous waste container.[13]

o Waste Pickup: The sealed hazardous waste containers must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
management vendor for incineration.[14][15]

Mandatory Visualizations

The following diagrams illustrate the key procedural and biological information relevant to Pik-
75.
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Caption: Workflow for the safe handling and disposal of Pik-75.
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Caption: Pik-75 inhibits the PI3K/Akt/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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